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Compound of Interest

Tetrabutylammonium hydroxide
30-hydrate

Cat. No.: B180798

Compound Name:

Technical Support Center: Tetrabutylammonium
Hydroxide 30-Hydrate

This guide provides essential information on the proper storage and handling of
Tetrabutylammonium hydroxide 30-hydrate, addressing potential issues researchers,
scientists, and drug development professionals may encounter.

Storage and Handling Precautions at a Glance

For quick reference, the following table summarizes the key quantitative data for the storage
and handling of Tetrabutylammonium hydroxide 30-hydrate.
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Parameter Specification Source(s)

Recommended Storage
2°C - 8°C (36°F - 46°F) [1]
Temperature

Keep container tightly closed
in a dry, cool, and well-

Storage Conditions ventilated place. Store under [11[2][3]
an inert atmosphere (e.g.,

Nitrogen).

Incompatible Materials Strong oxidizing agents. [2]

Corrosive Solid, Basic,
Hazard Classification Organic, N.O.S. (Transport [4]
Hazard Class 8)

Troubleshooting Guide

This section addresses specific problems that may arise during the use of
Tetrabutylammonium hydroxide 30-hydrate.

Problem 1: The compound has turned into a liquid or appears wet.

e Possible Cause: The compound is hygroscopic and has absorbed moisture from the air. This
can happen if the container is not sealed tightly or if it has been left open.

e Solution:
o Immediately and securely seal the container.
o Store the container in a desiccator to remove excess moisture.

o For future use, ensure the container is always tightly closed and stored in a dry
environment, preferably under an inert gas.

Problem 2: Skin or eye contact has occurred.

e Immediate Action:
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o Skin Contact: Immediately flush the affected area with plenty of water for at least 15
minutes while removing contaminated clothing and shoes.[2][3] Call a physician
immediately.[2]

o Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at
least 15 minutes.[2][3] Remove contact lenses if present and easy to do. Seek immediate
medical attention from an ophthalmologist.

e Prevention: Always wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a face shield when handling this compound.

[21[3][4]
Problem 3: A spill has occurred.

e Action Steps:

o

Evacuate the area and ensure adequate ventilation.[3]
o Wear appropriate PPE, including respiratory protection if dust is generated.

o For a solid spill, carefully sweep or scoop up the material and place it into a suitable,
closed container for disposal.[3] Avoid generating dust.[3]

o For a liquid spill, absorb it with an inert material (e.g., sand, diatomite) and place it in a
sealed container for disposal.[5]

o Clean the spill area thoroughly.
o Dispose of the waste material at an authorized site.[4]

Frequently Asked Questions (FAQs)

Q1: What personal protective equipment (PPE) is required when handling
Tetrabutylammonium hydroxide 30-hydrate?

Al: To ensure safety, the following PPE is mandatory:

o Eye/Face Protection: Tight-sealing safety goggles and a face shield.[2]
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» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and chemical-
resistant clothing to prevent skin exposure.[2]

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
ventilation is inadequate or if dust is generated.

Q2: What are the primary hazards associated with Tetrabutylammonium hydroxide 30-
hydrate?

A2: This compound is classified as corrosive. The primary hazards are severe skin burns and
serious eye damage.[2][4][6] It may also cause respiratory irritation.[2]

Q3: How should I dispose of Tetrabutylammonium hydroxide 30-hydrate waste?

A3: Disposal must be in accordance with local, state, and federal regulations. The material
should be disposed of at an approved waste disposal plant. Do not allow the product to enter
drains or waterways.[5]

Q4: What should | do in case of inhalation?

A4: If inhaled, immediately move the person to fresh air and keep them comfortable for
breathing. If they are not breathing, give artificial respiration. Call a physician or poison control
center immediately.[3]

Q5: Is this compound stable?

A5: The product is chemically stable under standard ambient conditions (room temperature).
However, it is hygroscopic and sensitive to carbon dioxide.

Experimental Workflow and Handling Precautions

The following diagram illustrates the recommended workflow for handling
Tetrabutylammonium hydroxide 30-hydrate, from receiving the material to its disposal.

Caption: Workflow for Safe Handling of Tetrabutylammonium Hydroxide 30-Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b180798?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/XFA74130/147741-30-8-tetrabutylammonium-hydroxide-30-hy
https://www.fishersci.com/store/msds?partNumber=AC434830250&countryCode=US&language=en
https://www.guidechem.com/msds/147741-30-8.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-tetrabutyl-ammonium-hydroxide-30hydrate-CASNO-147741-30-6217T-EN.aspx
https://www.itwreagents.com/download_file/sds/15A876/gb/sds_15A876_en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-hydroxide-30-hydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-hydroxide-30-hydrate
https://www.benchchem.com/product/b180798#tetrabutylammonium-hydroxide-30-hydrate-storage-and-handling-precautions
https://www.benchchem.com/product/b180798#tetrabutylammonium-hydroxide-30-hydrate-storage-and-handling-precautions
https://www.benchchem.com/product/b180798#tetrabutylammonium-hydroxide-30-hydrate-storage-and-handling-precautions
https://www.benchchem.com/product/b180798#tetrabutylammonium-hydroxide-30-hydrate-storage-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b180798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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